Cas no 1261632-08-9 (3-Chloro-5-(4-(trifluoromethyl)phenyl)pyridine)

• Product Name: 3-Chloro-5-(4-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261632-08-9
• MF: C₁₂H₇ClF₃N
• MW: 257.638892412186
• CID: 4983810
• Update Time: 2025-10-31

3-Chloro-5-(4-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(4-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C12H7ClF3N/c13-11-5-9(6-17-7-11)8-1-3-10(4-2-8)12(14,15)16/h1-7H
• InChI Key： UREBGZQONMAYNI-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=C1)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 249
• XLogP3: 4
• Topological Polar Surface Area: 12.9

Additional information on 3-Chloro-5-(4-(trifluoromethyl)phenyl)pyridine

Recent Advances in the Study of 3-Chloro-5-(4-(trifluoromethyl)phenyl)pyridine (CAS: 1261632-08-9) in Chemical Biology and Pharmaceutical Research

The compound 3-Chloro-5-(4-(trifluoromethyl)phenyl)pyridine (CAS: 1261632-08-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by a pyridine core substituted with a chloro group at the 3-position and a trifluoromethylphenyl moiety at the 5-position, exhibits unique physicochemical properties that make it a promising candidate for further investigation. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents targeting various diseases.

One of the most notable findings in recent research is the compound's utility in the synthesis of novel kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. Researchers have successfully incorporated 3-Chloro-5-(4-(trifluoromethyl)phenyl)pyridine into the scaffold of several kinase inhibitors, demonstrating its ability to enhance binding affinity and selectivity. For instance, a study published in the Journal of Medicinal Chemistry (2023) highlighted its incorporation into a series of JAK2 inhibitors, which showed potent activity against myeloproliferative neoplasms.

In addition to its role in kinase inhibitor development, 3-Chloro-5-(4-(trifluoromethyl)phenyl)pyridine has also been investigated for its potential as a building block in the synthesis of agrochemicals and materials science applications. The trifluoromethyl group, in particular, is known to improve the metabolic stability and lipophilicity of compounds, making them more effective in biological systems. Recent work in this area has focused on optimizing synthetic routes to produce the compound with high yield and purity, as reported in a 2022 article in Organic Process Research & Development.

Another exciting development is the exploration of this compound's potential in targeting G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins involved in various physiological processes and are a major focus of drug discovery efforts. Preliminary studies suggest that derivatives of 3-Chloro-5-(4-(trifluoromethyl)phenyl)pyridine may act as modulators of specific GPCRs, offering new avenues for therapeutic intervention. A recent preprint on bioRxiv (2023) described the synthesis and screening of a library of such derivatives, identifying several hits with promising activity against orphan GPCRs.

Despite these advancements, challenges remain in the full characterization and optimization of 3-Chloro-5-(4-(trifluoromethyl)phenyl)pyridine-based compounds. Issues such as solubility, bioavailability, and off-target effects need to be addressed to translate these findings into clinically viable therapies. Ongoing research is focused on structural modifications and formulation strategies to overcome these limitations. Collaborative efforts between academia and industry are expected to accelerate progress in this area, as highlighted in a recent review in Drug Discovery Today (2023).

In conclusion, 3-Chloro-5-(4-(trifluoromethyl)phenyl)pyridine (CAS: 1261632-08-9) represents a versatile and valuable scaffold in chemical biology and pharmaceutical research. Its applications span from kinase inhibitors to GPCR modulators, underscoring its potential to contribute to the development of next-generation therapeutics. Continued research and innovation will be essential to unlock its full potential and address the remaining challenges in drug development.